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Introduction
6-Methoxypyrazine-2-carboxylic acid, a substituted pyrazine derivative, represents a scaffold

of interest in medicinal chemistry. The pyrazine ring is a key structural motif found in numerous

biologically active compounds and approved drugs, exhibiting a wide range of pharmacological

activities including anticancer, anti-inflammatory, antibacterial, and antiparasitic effects.[1][2][3]

This technical guide provides a comprehensive review of the available literature on 6-
methoxypyrazine-2-carboxylic acid, including its chemical and physical properties. Due to

the limited specific data on this compound, this review also incorporates information from

closely related pyrazine-2-carboxylic acid derivatives to infer potential synthetic routes,

biological activities, and experimental protocols.

Chemical and Physical Properties
A summary of the known quantitative data for 6-Methoxypyrazine-2-carboxylic acid is

presented in Table 1. This information is primarily sourced from chemical suppliers.
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Property Value Reference

CAS Number 24005-61-6 [4][5][6]

Molecular Formula C₆H₆N₂O₃ [4][5][6]

Molecular Weight 154.12 g/mol [6]

Melting Point 176-181 °C [6]

Boiling Point 176-181 °C [6]

Density 1.371 g/cm³ [6]

Flash Point 144.3 °C [6]

InChI Key
RWGSCFHUIFPLEI-

UHFFFAOYSA-N
[4][5]

SMILES COC1=NC(=CN=C1)C(O)=O [5]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 6-methoxypyrazine-2-
carboxylic acid is not readily available in the reviewed literature, general synthetic strategies

for related pyrazine carboxylic acids can provide a foundational approach.

General Synthesis of Pyrazine Carboxylic Acids
The synthesis of pyrazine carboxylic acids often involves the oxidation of a suitable precursor.

For instance, 2,3-pyrazinedicarboxylic acid can be synthesized by the potassium

permanganate oxidation of quinoxaline.[7] Another common method is the functionalization of a

pre-existing pyrazine ring.

A plausible synthetic workflow for 6-methoxypyrazine-2-carboxylic acid could start from a

commercially available substituted pyrazine. The following diagram illustrates a hypothetical

synthetic pathway.
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Caption: Hypothetical synthesis workflow for 6-methoxypyrazine-2-carboxylic acid.

Experimental Protocol for a Related Compound:
Synthesis of 2,3-Pyrazinedicarboxylic Acid[7]
This protocol describes the oxidation of quinoxaline to 2,3-pyrazinedicarboxylic acid and serves

as an example of a synthetic method for a pyrazine carboxylic acid.

Materials:

Quinoxaline

Potassium permanganate

Hydrochloric acid

Acetone

Water

Procedure:

A solution of quinoxaline in hot water is prepared in a three-necked flask equipped with a

mechanical stirrer and reflux condenser.

A saturated aqueous solution of potassium permanganate is added slowly to the quinoxaline

solution while stirring vigorously. The reaction is exothermic and should be controlled to

maintain a gentle boil.

After the addition is complete, the reaction mixture is cooled, and the manganese dioxide

byproduct is removed by filtration.
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The filtrate is concentrated under reduced pressure.

Concentrated hydrochloric acid is cautiously added to the cooled and stirred solution to

precipitate the crude 2,3-pyrazinedicarboxylic acid.

The crude product is collected by filtration, washed, and dried.

Purification is achieved by extraction with hot acetone.

Potential Biological Activities and Drug Discovery
Applications
Direct biological data for 6-methoxypyrazine-2-carboxylic acid is scarce in the public domain.

However, the broader class of pyrazine-2-carboxylic acid derivatives has been investigated for

various therapeutic applications.

Antimycobacterial and Antifungal Activity
Substituted amides of pyrazine-2-carboxylic acids have demonstrated notable biological

activity. For example, condensation of 6-chloropyrazine-2-carboxylic acid chloride with various

anilines has yielded amides with antimycobacterial and antifungal properties.[8] The (3,5-bis-

trifluoromethylphenyl)amide of 6-chloropyrazine-2-carboxylic acid was found to be a potent

inhibitor of oxygen evolution in spinach chloroplasts, indicating potential as a photosynthesis

inhibitor.[8] Furthermore, derivatives of 3-(phenylcarbamoyl)-pyrazine-2-carboxylic acids have

shown high antimycobacterial activity against Mycobacterium tuberculosis.[9]

Anticancer and Anti-inflammatory Potential
Pyrazine derivatives are known to possess a wide range of pharmacological activities, including

anticancer and anti-inflammatory effects.[1][2] The pyrazine scaffold is considered a privileged

structure in drug discovery, capable of interacting with multiple biological targets.[10] The

specific substitution pattern of 6-methoxypyrazine-2-carboxylic acid, with an electron-

donating methoxy group and an electron-withdrawing carboxylic acid group, may confer unique

pharmacological properties that warrant investigation.

The following diagram illustrates a potential drug discovery workflow starting from a pyrazine

carboxylic acid scaffold.
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Caption: General drug discovery workflow for pyrazine-based compounds.

Conclusion
6-Methoxypyrazine-2-carboxylic acid is a chemical entity with potential for further exploration

in drug discovery and development. While direct experimental data on its synthesis and

biological activity are limited, the broader family of pyrazine-2-carboxylic acid derivatives has

shown significant promise, particularly in the areas of infectious diseases. The synthetic

methodologies and biological activities of related compounds provide a strong foundation for
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future research into the therapeutic potential of 6-methoxypyrazine-2-carboxylic acid.

Further investigation into its synthesis, derivatization, and biological screening is warranted to

fully elucidate its pharmacological profile and potential as a lead compound for novel

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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